Cas no 691-83-8 (2-Butenedioic acid, 2-methyl-, diethyl ester, (2Z)-)

• Product Name: 2-Butenedioic acid, 2-methyl-, diethyl ester, (2Z)-
• CAS No: 691-83-8
• MF: C₉H₁₄O₄
• MW: 186.205063343048
• CID: 392092
• PubChem ID: 12386515
• Update Time: 2025-04-19

2-Butenedioic acid, 2-methyl-, diethyl ester, (2Z)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenedioic acid, 2-methyl-, diethyl ester, (2Z)-
• 2-Methylmaleic acid diethyl ester
• diethyl 2-methylbut-2-enedioate
• diethyl 2-methylmaleate
• diethyl citraconate
• diethyl ester of citraconic acid
• diethyl mesoconate
• methylmaleic acid diethyl ester
• SCHEMBL1321694
• 691-83-8
• YPTLFOZCUOHVFO-SREVYHEPSA-N

• Inchi： 1S/C9H14O4/c1-4-12-8(10)6-7(3)9(11)13-5-2/h6H,4-5H2,1-3H3/b7-6-
• InChI Key： YPTLFOZCUOHVFO-SREVYHEPSA-N
• SMILES： O(C(/C(/C)=C\C(=O)OCC)=O)CC

Computed Properties

• Exact Mass: 186.08900
• Monoisotopic Mass: 186.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.0410
• Boiling Point: 228°C (estimate)
• Refractive Index: 1.4467 (estimate)
• PSA: 52.60000
• LogP: 1.05890

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters